Cas no 343376-23-8 (4-Chlorobenzyl 5-nitroimidazo2,1-b1,3thiazol-6-yl sulfide)

• Product Name: 4-Chlorobenzyl 5-nitroimidazo2,1-b1,3thiazol-6-yl sulfide
• CAS No: 343376-23-8
• CID: 4649339
• Update Time: 2025-06-03

4-Chlorobenzyl 5-nitroimidazo2,1-b1,3thiazol-6-yl sulfide Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobenzyl 5-nitroimidazo2,1-b1,3thiazol-6-yl sulfide

Additional information on 4-Chlorobenzyl 5-nitroimidazo2,1-b1,3thiazol-6-yl sulfide

Research Brief on 4-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide (CAS: 343376-23-8)

The compound 4-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide (CAS: 343376-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's structural uniqueness, which combines a nitroimidazole moiety with a thiazole ring, linked via a sulfide bridge to a 4-chlorobenzyl group. This configuration is believed to contribute to its notable antimicrobial and antiparasitic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against anaerobic bacteria and protozoa, particularly in models of drug-resistant infections.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide. A novel one-pot synthesis method, reported in Organic & Biomolecular Chemistry, has reduced reaction times and improved scalability, making it more feasible for industrial applications. Key steps involve the condensation of 5-nitroimidazole-2-thiol with 2-bromo-1-(4-chlorophenyl)ethanone, followed by cyclization and purification.

Mechanistic studies suggest that the compound's bioactivity stems from its ability to disrupt microbial DNA synthesis. The nitro group undergoes enzymatic reduction in anaerobic environments, generating reactive intermediates that cause DNA strand breaks. This mechanism is similar to that of other nitroimidazole derivatives, such as metronidazole, but with enhanced potency and selectivity, as evidenced by in vitro assays.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, prompting investigations into prodrug formulations or nanoparticle-based delivery systems. Additionally, toxicity profiles are under scrutiny, with preliminary data suggesting dose-dependent hepatotoxicity in animal models.

In conclusion, 4-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide represents a promising candidate for further development in antimicrobial therapy. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into clinical applications.